The failure mode of a structural component subjected to fire loading is sensitive to its mechanical boundary conditions. It follows that controlling boundary conditions is crucial to obtain a realistic loading scenario with a fire experiment. Hybrid fire testing has been developed for this purpose. Specifically, a structural component under test is loaded using actuators and exposed to fire loading. A coordination algorithm updates actuator setpoints on the fly so that the tested structural component experiences the sought mechanical boundary conditions, e.g., associated with a virtual assembly that is simulated numerically.To enable interoperability of simulation tools and control systems utilized in hybrid testing, a number of middlewares have been proposed, some of which have been adapted to hybrid fire testing. Middlewares facilitate the implementation of hybrid fire testing within the same laboratory. However, the portability of hybrid models from one laboratory to another is critical when different middleware and simulation tools are adopted. A consequence of that is that round-robin verification cannot be easily deployed for hybrid fire testing.In response to this limitation, this paper proposes to craft hybrid fire testing experiments using the Co-Simulation paradigm supported by the Functional Mock-up Interface standard. The methodology is demonstrated experimentally.

As large systems of Li-ion batteries are being increasingly deployed, the safety of such systems must be assessed. Due to the high cost of testing large systems, it is important to extract key safety information from any available experiments. Developing validated predictive models that can be exercised at larger scales offers an opportunity to augment experimental data In this work, experiments were conducted on packs of three Li-ion pouch cells with different heating rates and states of charge (SOC) to assess the propagation behavior of a module undergoing thermal runaway. The variable heating rates represent slow or fast heating that a module may experience in a system. As the SOC decreases, propagation slows down and eventually becomes mitigated. It was found that the SOC boundary between propagation and mitigation was higher at a heating rate of 50 °C/min than at 10 °C/min for these cells. However, due to increased pre-heating at the lower heating rate, the propagation speed increased. Simulations were conducted with a new intra-particle diffusion-limited reaction model for a range of anode particle sizes. Propagation speeds and onset times were generally well predicted, and the variability in the propagation/mitigation boundary highlighted the need for greater uncertainty quantification of the predictions.

While the impact of wildland-urban interface fires is growing, firebrand exposure is a significant but not well understood contributor to fire spread. The ignition threat of firebrand exposures can be characterized by measuring the heat transfer of glowing firebrands to a surface. The current study presents a novel method for conducting time-resolved heat transfer measurements from individual firebrands across a range of flow conditions. Experiments are conducted with individual glowing firebrands generated from birch discs and placed on a copper thin skin calorimeter of the same diameter, which is embedded in the substrate. The net heat flux from the firebrand to the thin skin calorimeter is obtained from the thermal energy storage in the thin skin calorimeter, plus heat conduction losses to the substrate. Values of peak net heat flux, total heating, duration of heating are reported under different flow conditions from 0.05 m/s to 1.6 m/s. The average peak net heat flux for the disc-shaped birch firebrands is 45 kW/m2, and does not change significantly with flow condition. However, there is an increase in the total heating, duration of heating, and total mass consumed as the flow velocity increases.

Previous studies have shown that most structure ignitions in wildland urban-interface fires are due to firebrand deposition and ignition. The heat transfer mechanisms involved in firebrand deposition need further study and characterization for better understanding of the firebrand ignition process. In particular, convective heat transfer correlations over a single firebrand and a pile of firebrands are lacking. Using the heat-mass transfer analogy, naphthalene sublimation experiments were conducted to determine convective heat transfer correlations for a single naphthalene cylinder (a surrogate firebrand) and an idealized three-firebrand pile resting on flat plates from mass loss measurements. These experiments were conducted in a wind tunnel using a heated (50 °C) or room temperature air flow (0.5 m/s to 2.1 m/s). There was good agreement between the Nusselt number correlation obtained using heated air and results with unheated airflows. Experiments using heated airflow reduced the experimental run times and uncertainty in mass loss measurements significantly. In general, the single firebrand had higher Nusselt numbers than the individual firebrands in the pile. In the three-firebrand pile, the firebrand at the top of the pile exhibited the highest heat transfer. The naphthalene sublimation technique can be easily extended to obtain convective heat transfer correlations for various firebrand geometries and configurations.

In this paper, the combustion characteristics of square fire are studied experimentally, with emphasis on the changes in flame structure during the flow evolution. A series of fire tests with different fuel types, heat release rates, and fire scales are performed. The time-averaged temperature and velocity profiles and the flame length are measured and discussed. Experimental results show that as the square fire progresses downstream from the flame base, its cross-sectional shape undergoes a square-to-round transition. In this process, the self-induced axis-switching phenomenon intensifies the square fire's turbulence, manifested as more significant axial and radial temperature fluctuations than the round fire. This enhanced turbulent mixing promotes flame burning, resulting in a greater axial temperature and velocity of the square fire than the round fire. At different fire scales, the critical height at which a square fire completes the axis-switching first increases and then slows down with increasing heat release rate, which can be well correlated by the dimensionless heat release rate normalized by the side length. Experimental data verify that Quintiere and Grove's classic model can well normalize the flame lengths of square fires at different scales. A square fire's three-dimensional flow and enhanced turbulent mixing cause a higher constant representing the near-field entrainment strength than a round fire.

The fire resistance of composite steel and concrete double-tube and double-skin square cross-section columns has been previously evaluated through experimental tests carried out at the University of Coimbra. The results of these experimental tests were used to calibrate a finite element numerical model. This numerical model allowed a parametric study for developing new simplified fire design formulas for these types of columns. The heat transfer modelling used an implicit analysis where different thermal parameters have been tested. In the mechanical modelling, an explicit analysis was used considering the mechanical properties at high temperatures proposed by different authors for steel and concrete. In the parametric study, the influence of the relative slenderness, loading level and axial and rotational restraining levels in the column's critical and ultimate collapse times were analysed. Columns with slenderness higher than 0.5 showed lower ultimate collapse times than columns with relative slenderness between 0.25 and 0.5, despite the axial and rotational restraining level applied to them. Loading levels above 40% in the columns led to columns' premature ultimate collapse. The increasing axial and rotational restraining level benefited the columns' critical times, however columns showed similar ultimate collapse times when using restraining levels above K1.

The aim of study was to verify experimentally the proposed new values for the default critical temperature of Class 4 cross-sections subjected to bending along the major axis on the example of trapezoidal sheets used in bare or insulated roofs under fire conditions. The results of the 33 fire resistance tests of roofs according to the standard requirements of EN 1365-2 were analyzed. During these tests the steel temperature was additionally measured beyond the standard procedure. For class 4 cross-sections, a constant standard value of 350 °C is defined, regardless of the loading conditions and the load-carrying capacity exhaustion of the cross-section, while the experimentally estimated critical temperatures of the steel sheets were between 445 °C up to 755 °C e.g. higher than the standard value. The authors have shown correlations between the degree of utilisation μ0 and the critical temperature of roof trapezoidal steel sheets and no correlations between insulations layers and the value of critical temperature of roof trapezoidal steel sheets.

Wildfires currently represent an imminent danger to communities around the world due to their increasing severity and frequency. It is critical to expand current knowledge on wildfire behaviour to improve risk management practices, firefighting operation and engineering design in the Wildland Urban Interface (WUI). This paper reports 2D high resolution measurements of Byram's fireline intensity generated during a 150 × 200 m2 gorse shrub burn generated from visual and infrared video footage of the prescribed fire, and Light-Detection-and-Ranging (LiDAR) data of the vegetation canopy, both acquired using Unmanned Aerial Vehicles (UAV) technology. The results show that the fireline intensity was highly variable across the plot, reaching localized peak values over 40,000 kW/m and an averaged intensity of 14,300 kW/m approximately. An empirical correlation for estimating the average flame height was derived from the fireline intensity maps and from experimental measurements carried out during the prescribed burn. The correlation was used to produce a 2D detailed map of the average flame height of the prescribed fire, achieving a 11% of error compared to in-fire measurements. The findings from this research suggests that non-linear variabilities of fireline intensity should be carefully considered to adequately describe wildifire behavior of shrubland fires.

As a serious environmental concern, oil spill accidents cause the disastrous consequences to ocean ecological environment and resources. This study experimentally investigates the burning behavior of small-scale n-heptane pool fires enhanced by use of immersed thermally conductive thin plates, with the ultimate aim of designing the faster and safer cleanup technology of spilled oil. A series of small-scale n-heptane pool fires with conductive plate embedded were conducted, where the characteristic parameters of plate sheet include the width, the thickness and the number of the plate. The results show that there is a significant positive correlation between the enhancement ratio and the characteristic parameters of plate. The enhancement ratio increases with the ratio of immersed object area to the burning area following the power-law relationship, which is also verified by experimental data in the current studies. Otherwise, the radiation fraction for pool fire with the plate embedded is found to be lower than free burning pool fire, which is caused by the block of partial radiation emitted from flame. The introduced models could provide new reference for the loss prevention in the process of in-situ burning.

Exposing cross-laminated timber (CLT) structures in buildings is increasingly popular in modern buildings. However, large timber surfaces, window facades, and different geometries can change the fire dynamics in a compartment. The effect of those parameters, therefore, needs to be studied. Two large-scale CLT compartment fire experiments (95 m2) have consequently been performed. The experiments were designed to represent a modern office building with an open-plan space and large window openings. In this experiment, #FRIC-01, the ceiling was exposed. The wood crib fire developed slowly and travelled approximately 1.5 m before the ceiling ignited at 32.5 min. Thereafter the fire spread rapidly across the ceiling and wood crib before it shortly after retracted. Three such cycles of rapid spread followed by a retraction occurred within 13 min, whereby the wood crib fire grew larger for each cycle. After the flames extended through the compartment for the fourth time, the fire remained fully developed. After a short period of intense burning, the CLT self-extinguished while the wood crib fire was still burning. The compartment withstood full burnout, and no reignition occurred despite some delamination and using an adhesive that lacks a demonstrated resistance against glue-line integrity failure.